![molecular formula C16H20N2O4S B2526922 2-(4-(((1R,5S)-3-methylene-8-azabicyclo[3.2.1]octan-8-yl)sulfonyl)phenoxy)acetamide CAS No. 2319786-97-3](/img/structure/B2526922.png)
2-(4-(((1R,5S)-3-methylene-8-azabicyclo[3.2.1]octan-8-yl)sulfonyl)phenoxy)acetamide
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Description
2-(4-(((1R,5S)-3-methylene-8-azabicyclo[3.2.1]octan-8-yl)sulfonyl)phenoxy)acetamide is a useful research compound. Its molecular formula is C16H20N2O4S and its molecular weight is 336.41. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Biological Activity
Discovery of Orally Bioavailable Inhibitors
The compound has been involved in the discovery of novel inhibitors targeting Tyrosine Threonine Kinase (TTK), which are significant in anticancer therapy. Modifications of similar structures have led to compounds with potent inhibitory action, demonstrating in vivo tumor growth inhibition upon oral dosing. This research underscores the potential of such compounds in developing new anticancer agents (Liu et al., 2015).
Antibacterial Activities
Analogous structures have been synthesized to test for antibacterial activities, particularly against gram-positive bacteria including methicillin-resistant Staphylococcus aureus (MRSA) and Enterococcus faecalis. These studies highlight the compound's relevance in designing new antibiotics to combat resistant bacterial strains (Tsubouchi et al., 1994).
Synthesis of Carbapenem Antibiotics
Research into the synthesis of carbapenem antibiotics, which are critical for treating bacterial infections, has involved the use of structurally related compounds. This work contributes to the development of new antibiotics with potential improved efficacy and resistance profiles (Natsugari et al., 1983).
Semipinacol Rearrangement for Biologically Active Molecules
The 6-azabicyclo[3.2.1]octane ring system, prevalent in various biologically active molecules, has been prepared through innovative synthetic methods involving compounds with similar structural features. These methodologies are instrumental in the development of pharmaceuticals and biologically active compounds (Grainger et al., 2012).
Antimicrobial Evaluation of Novel Compounds
The synthesis of new heterocyclic compounds incorporating sulfamoyl moieties, related to the compound , showcases their potential as antimicrobial agents. Such studies are crucial for the ongoing search for new treatments against microbial infections (Darwish et al., 2014).
Properties
IUPAC Name |
2-[4-[(3-methylidene-8-azabicyclo[3.2.1]octan-8-yl)sulfonyl]phenoxy]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O4S/c1-11-8-12-2-3-13(9-11)18(12)23(20,21)15-6-4-14(5-7-15)22-10-16(17)19/h4-7,12-13H,1-3,8-10H2,(H2,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKMJIGQNMBMYBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C1CC2CCC(C1)N2S(=O)(=O)C3=CC=C(C=C3)OCC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.